2h-Pyrrolo[2,3-b]pyridin-2-one,5-(2-bromoacetyl)-1,3-dihydro-1-methyl-

• Molecular Formula: C10H9BrN2O2
• Molecular Weight: 269.09 g/mol
• IUPAC Name: 5-(2-bromoacetyl)-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one
• InChI: InChI=1S/C10H9BrN2O2/c1-13-9(15)3-6-2-7(8(14)4-11)5-12-10(6)13/h2,5H,3-4H2,1H3
• InChI Key: RPKHPCUSMWFRRR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CC2=C1N=CC(=C2)C(=O)CBr

Description

2h-Pyrrolo[2,3-b]pyridin-2-one,5-(2-bromoacetyl)-1,3-dihydro-1-methyl- is a useful research compound. Its molecular formula is C10H9BrN2O2 and its molecular weight is 269.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2h-Pyrrolo[2,3-b]pyridin-2-one,5-(2-bromoacetyl)-1,3-dihydro-1-methyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2h-Pyrrolo[2,3-b]pyridin-2-one,5-(2-bromoacetyl)-1,3-dihydro-1-methyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Add 170 mg (1.05 mmol) of bromine dissolved in 1 ml of acetic acid dropwise to a solution of 200 mg (1.05 mmol) of 1,3-dihydro-1-methyl-5-acetyl-2H-pyrrolo[2,3-b]pyridin-2-one (obtained as described in Example 13 hereinafter) in 4 ml of acetic acid. After 6 hours' heating at 80° C., the acetic acid is removed under reduced pressure and the residue is taken up in water and then extracted with dichloromethane. The crude product obtained is purified by chromatography on silica gel (eluant ethyl acetate/petroleum ether/dichloromethane, 1/1/1). Yield: 60%. ##STR43##